Cas no 2167787-91-7 (1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride)

• Product Name: 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• CAS No: 2167787-91-7
• MF: C₉H₁₄ClN₃O₂S
• MW: 263.744359493256
• CID: 5786150
• PubChem ID: 165506437
• Update Time: 2025-10-19

1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2167787-91-7
• [1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride
• EN300-1278186
• 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride

• Inchi： 1S/C9H14ClN3O2S/c1-6(2)9-8(5-16(10,14)15)11-12-13(9)7-3-4-7/h6-7H,3-5H2,1-2H3
• InChI Key： ZNVLUQPXLYOJOK-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C(C)C)N(C2CC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 263.0495256g/mol
• Monoisotopic Mass: 263.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride

Introduction to 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2167787-91-7)

The compound 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2167787-91-7) represents a significant advancement in the realm of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This sulfonamide derivative has garnered attention due to its unique structural features and promising pharmacological properties, making it a valuable scaffold for further medicinal chemistry exploration.

The molecular framework of this compound incorporates a triazole ring, a heterocyclic structure widely recognized for its versatility in drug discovery. The cyclopropyl moiety appended to the triazole ring introduces steric hindrance, which can modulate binding interactions with biological targets. Additionally, the propan-2-yl substituent enhances lipophilicity, potentially improving membrane permeability and oral bioavailability—critical factors in drug development. The presence of a sulfonyl chloride group at the 4-position of the triazole moiety serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry have highlighted the potential of this compound as an inhibitor of enzymes involved in inflammatory pathways. Studies suggest that derivatives of this scaffold may exhibit anti-inflammatory activity by modulating key signaling cascades such as NF-κB and MAPK. The sulfonyl chloride functionality allows for facile coupling with amines or hydroxyl groups in biologically relevant targets, facilitating the development of novel therapeutics.

In the context of oncology research, the structural motifs present in 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride show promise as kinase inhibitors. The combination of steric bulk from the cyclopropyl group and electronic properties from the triazole ring can be leveraged to selectively target aberrant kinases overexpressed in cancer cells. Preliminary virtual screening studies have identified potential binding interactions with tyrosine kinases, warranting further experimental validation.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by sulfonylation using chlorosulfonic acid or its equivalents. The introduction of the propan-2-yl group is typically achieved via nucleophilic substitution or cross-coupling reactions, highlighting the compound's synthetic accessibility despite its complex architecture.

From a biochemical perspective, the sulfonamide moiety is known to enhance binding affinity through hydrogen bonding interactions with biological targets. This feature makes it an attractive pharmacophore for designing high-affinity ligands. Moreover, the reactivity of the sulfonyl chloride group allows for derivatization into sulfonamides or other functionalized derivatives, expanding its utility in drug design libraries.

Emerging research also explores the potential applications of this compound in antimicrobial therapy. Structural analogs have demonstrated activity against resistant bacterial strains by interfering with essential metabolic pathways. The cyclopropyl group's steric influence may contribute to reduced resistance development by altering enzyme conformational dynamics at binding sites.

The chemical stability and handling characteristics of 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride are critical considerations for industrial-scale synthesis and pharmaceutical applications. While sulfonyl chlorides are known to be moisture-sensitive and reactive toward nucleophiles, proper storage conditions and inert atmosphere techniques ensure their integrity during handling and purification processes.

Future directions in research may focus on exploring photophysical properties or exploring its potential as an intermediate in photoactivatable probes for cellular imaging applications. The triazole ring's ability to undergo photochemical transformations could open new avenues in probe development for diagnostic purposes.

In conclusion,1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2167787-91-7) stands as a versatile pharmacological scaffold with broad therapeutic implications. Its unique structural features combined with synthetic tractability position it as a valuable asset for medicinal chemists seeking to develop next-generation therapeutics across multiple disease areas.